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Cat. No.: B8817717 Get Quote

An In-depth analysis of the solubility characteristics of disodium ethylenediaminetetraacetic

acid (EDTA) in various aqueous and organic media, providing essential data and

methodologies for scientific and pharmaceutical applications.

Introduction
Disodium ethylenediaminetetraacetic acid (EDTA), a widely utilized chelating agent in research,

pharmaceuticals, and various industrial processes, exhibits solubility that is critically dependent

on the solvent system and its physicochemical properties, most notably pH. This technical

guide provides a detailed exploration of the solubility of disodium EDTA in common laboratory

buffers and solvents. The information presented herein is intended to equip researchers,

scientists, and drug development professionals with the necessary data and protocols to

effectively utilize this versatile compound in their work.

The molecular structure of EDTA, with its multiple carboxylic acid and amine functional groups,

allows for strong interactions with water molecules, rendering it highly soluble in aqueous

solutions. However, its solubility is significantly influenced by the protonation state of these

groups, which is dictated by the pH of the medium. In contrast, its ionic nature generally limits

its solubility in nonpolar organic solvents. Understanding these solubility characteristics is

paramount for successful formulation, experimental design, and analytical method

development.

Factors Influencing the Solubility of Disodium EDTA
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The dissolution of disodium EDTA is governed by several key factors:

pH of the Medium: This is the most critical factor influencing the solubility of disodium EDTA

in aqueous solutions. As the pH increases, the carboxylic acid groups of the EDTA molecule

deprotonate, leading to a more negatively charged and thus more polar molecule. This

increased polarity enhances its interaction with polar water molecules, resulting in a

significant increase in solubility. Conversely, in acidic conditions (low pH), the carboxylic acid

groups are protonated, reducing the molecule's overall charge and leading to a marked

decrease in aqueous solubility.[1][2] It is a common laboratory practice to adjust the pH of

disodium EDTA solutions to approximately 8.0 to achieve complete dissolution, especially at

higher concentrations.[3][4][5]

Temperature: In general, as with most solid solutes, the solubility of disodium EDTA in water

increases with temperature.[1] This is because the dissolution process is typically

endothermic, meaning that absorbing heat favors the dissolution of the solid.

Presence of Co-solvents: The addition of organic co-solvents to an aqueous solution can

either increase or decrease the solubility of disodium EDTA, depending on the nature of the

co-solvent.[1] In some cases, a co-solvent system may enhance solubility where water alone

is insufficient.

Ionic Strength: The presence of other salts in the solution can influence the solubility of

disodium EDTA. While not extensively documented in the readily available literature,

increasing the ionic strength of a solution can sometimes affect the solubility of solutes.

Quantitative Solubility Data
The following tables summarize the available quantitative and qualitative data on the solubility

of disodium EDTA in various solvents and buffers.

Table 1: Solubility of Disodium EDTA in Various Solvents
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Solvent Solubility Temperature (°C) Molarity (approx.)

Water 100 g/L[6] 20 0.27 M

Water ~96 mg/mL[7] Room Temperature ~0.26 M

Water

41.67 mg/mL

(Sonication

recommended)[1]

Not Specified 0.11 M

Dimethyl Sulfoxide

(DMSO)

1 mg/mL (Sonication

recommended)[1]
Not Specified 0.0027 M

Ethanol (99%)
Practically Insoluble[8]

[9]
Not Specified -

Methanol
Practically

Insoluble[10]
Not Specified -

Isopropanol
Information not readily

available
Not Specified -

Acetone
Practically

Insoluble[11]
Not Specified -

Chloroform Practically Insoluble Not Specified -

Ether Practically Insoluble Not Specified -

Glycerol
Information not readily

available
Not Specified -

Note: The molecular weight of disodium EDTA dihydrate (C₁₀H₁₄N₂Na₂O₈·2H₂O) is

approximately 372.24 g/mol . Molarity calculations are based on this value.

Table 2: Qualitative Solubility of Disodium EDTA in
Common Buffers
While specific quantitative data for the solubility of disodium EDTA in common laboratory

buffers at various pH values is not extensively available in the reviewed literature, the general

principle of pH-dependent solubility remains paramount. The following table provides a
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qualitative guide based on this principle. For precise applications, it is strongly recommended

to determine the solubility experimentally under the specific conditions of use.

Buffer System pH Range
Qualitative
Solubility

Rationale

Phosphate Buffer 6.0 - 8.0 Moderate to High

At pH 7.0, disodium

EDTA is generally

soluble, especially at

lower concentrations

(e.g., 6mM).[12][13]

Solubility will increase

significantly as the pH

approaches 8.0.

TRIS Buffer 7.5 - 8.5 High

TRIS buffers are

typically prepared at a

pH of 7.5 or higher, a

range where disodium

EDTA exhibits good

solubility.[14][15][16]

Adjusting the pH to

8.0 is a standard

procedure for

dissolving EDTA.[17]

Acetate Buffer 4.0 - 5.5 Low to Moderate

In this acidic pH

range, the carboxylic

acid groups of EDTA

are more protonated,

leading to reduced

aqueous solubility.[17]

A 5% solution of

disodium EDTA in

water will have a pH

between 4.0 and 6.0.

[7]
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Experimental Protocols
General Protocol for Determining the Solubility of
Disodium EDTA
This protocol outlines a general method for determining the solubility of disodium EDTA in a

given solvent or buffer system.

Materials:

Disodium EDTA dihydrate powder

Solvent or buffer of interest

Magnetic stirrer and stir bar

Calibrated pH meter

Analytical balance

Volumetric flasks and pipettes

Thermostatically controlled water bath or incubator

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Analytical instrument for quantification (e.g., HPLC, UV-Vis spectrophotometer)

Methodology:

Preparation of Saturated Solution:

Add an excess amount of disodium EDTA powder to a known volume of the solvent or

buffer in a sealed container.

Place the container in a thermostatically controlled environment (e.g., water bath) set to

the desired temperature.
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Stir the mixture vigorously using a magnetic stirrer for a sufficient period (e.g., 24-48

hours) to ensure equilibrium is reached. The presence of undissolved solid should be

visible.

Sample Collection and Preparation:

Allow the suspension to settle for a short period.

Carefully withdraw a known volume of the supernatant using a pipette, ensuring no solid

particles are transferred.

Immediately filter the collected supernatant through a suitable membrane filter (e.g., 0.45

µm) to remove any remaining undissolved solid.

Dilute the filtered, saturated solution quantitatively with the same solvent or buffer to a

concentration within the working range of the chosen analytical method.

Quantification:

Analyze the diluted solution using a validated analytical method to determine the

concentration of disodium EDTA. Common methods include:

High-Performance Liquid Chromatography (HPLC): A robust method for accurate

quantification.[18][19]

UV-Visible Spectrophotometry: A simpler method, often requiring the formation of a

colored complex with a metal ion.

Titration: A classical method involving titration with a standardized metal ion solution.[20]

Calculation of Solubility:

Calculate the concentration of disodium EDTA in the original saturated solution, taking into

account the dilution factor.

Express the solubility in appropriate units, such as g/L, mg/mL, or mol/L.
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Protocol for Preparing a 0.5 M Disodium EDTA Stock
Solution (pH 8.0)
This is a widely used stock solution in molecular biology and biochemistry.

Materials:

Disodium EDTA dihydrate (MW: 372.24 g/mol )

Deionized or distilled water

Sodium hydroxide (NaOH) pellets or a concentrated NaOH solution

Magnetic stirrer and stir bar

Calibrated pH meter

Graduated cylinder and beaker

Procedure:

To prepare 1 liter of 0.5 M EDTA solution, weigh out 186.1 g of disodium EDTA dihydrate.

Add the EDTA powder to approximately 800 mL of deionized water in a beaker.

Place the beaker on a magnetic stirrer and begin stirring. The EDTA will not dissolve

completely at this stage.

While stirring, slowly add NaOH pellets or a concentrated NaOH solution. Monitor the pH of

the solution continuously with a pH meter.

Continue adding NaOH until the pH of the solution reaches 8.0. As the pH approaches 8.0,

the EDTA will completely dissolve.[4][21]

Once the EDTA is fully dissolved and the pH is stable at 8.0, transfer the solution to a 1 L

graduated cylinder.

Add deionized water to bring the final volume to 1 liter.
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The solution can be sterilized by autoclaving. Store at room temperature.
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Caption: Mechanism of enzyme inhibition by EDTA through chelation of essential metal

cofactors.
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Experimental Workflow for Solubility Determination
Workflow for Determining Disodium EDTA Solubility

1. Preparation of Saturated Solution

2. Sampling and Filtration

3. Analysis
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Caption: A stepwise process for the experimental determination of disodium EDTA solubility.

Conclusion
The solubility of disodium EDTA is a multifaceted property that is profoundly influenced by the

choice of solvent and, most significantly, the pH of the aqueous medium. It is highly soluble in

water, with its solubility dramatically increasing at alkaline pH values. Conversely, it is generally

insoluble in nonpolar organic solvents. For researchers and professionals in drug development,

a thorough understanding of these solubility characteristics is essential for formulating effective

solutions, designing robust experiments, and ensuring the reliability of analytical data. While

this guide provides a comprehensive overview of the available information, it is crucial to

experimentally verify the solubility of disodium EDTA under the specific conditions of a given

application, particularly when working with complex buffer systems.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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